Cas no 67-21-0 (D,L-Ethionine)
D,L-Ethionine is a synthetic amino acid analog of methionine, commonly used in biochemical and pharmaceutical research. Its racemic mixture (D- and L-forms) allows for versatile applications, particularly in studies involving methionine metabolism, liver toxicity, and carcinogenesis. The compound is valued for its ability to induce experimental models of liver injury and study methylation processes due to its interference with S-adenosylmethionine (SAMe) synthesis. D,L-Ethionine is also employed in investigating oxidative stress and cellular responses to methionine deprivation. Its stability and well-characterized effects make it a reliable tool for mechanistic research in molecular biology and toxicology.

D,L-Ethionine structure
Product name:D,L-Ethionine
D,L-Ethionine Chemical and Physical Properties
Names and Identifiers
-
- DL-Ethionine
- DL-2-Amino-4-(ethylthio)butyric acid
- DL-2-Amino-4-(ethylthio)butyric acid~S-Ethyl-DL-homocysteine
- Homocysteine, S-ethyl-
- 2-amino-4-ethylsulfanyl-butyric acid
- Aethionin
- cn8676
- d,l-Ethionin
- ETH
- Ethionin
- Ethionine
- S-ethyl-DL-homocysteine
- S-ethyl-homocysteine
- U-1434
- NSC-751
- CN 8676
- S-ethylhomocysteine
- 2-Amino-4-(ethylthio)butanoic acid
- 2-Amino-4-(ethylthio)butyric acid
- DL-Homocysteine, S-ethyl-
- Ethionine, DL-
- (+-)-Ethionine
- Butyric acid, DL-2-amino-4-(ethylthio)-
- 2-amino-4-(ethylsulfanyl)butanoic acid
- NSC97927
- Butyric acid, 2-amino-4-(ethylthio)-, DL-
- 2-amino-4-ethylsulfanylbutanoic acid
- B
- 2-Amino-4-ethylmercaptobutyric acid
- Butyric acid, 2-amino-4-(ethylthio)-
- NS00078830
- D,L-ethionine
- HY-W017202
- (+/-)-Ethionine
- Butyric acid, D-
- CCRIS 288
- 67-21-0
- (.+/-.)-Ethionine
- FT-0625457
- DL-alpha-Amino-gamma-(ethylmercapto)butyric acid
- MFCD00063102
- FT-0668059
- E-4500
- SY101955
- EINECS 200-647-0
- EN300-1299877
- CHEBI:68662
- UNII-92AK1Y27MZ
- WLN: QVYZ2S2
- 2-amino-4-ethylsulfanyl-butanoic acid
- AKOS022067307
- 92AK1Y27MZ
- GS-3106
- BRN 1722529
- SCHEMBL8966
- ETHIONINE DL-FORM [MI]
- CS-W017918
- FT-0624531
- 1-carboxy-3-ethylthiopropylamine
- DTXSID0020579
- E0038
- Q27137089
- CCG-40489
- DL-Ethionine, >=95% (TLC)
- NSC 751
- AKOS003389839
- NSC-97927
- CHEMBL1998607
- NSC82393
- 2-Amino-4-(ethylthio)butanoicacid
- (.+-.)-Ethionine
- 4-04-00-03194 (Beilstein Handbook Reference)
- CN-8676
- NSC751
- DL-Ethionine-
- STK378903
- DTXSID801021499
- DA-52602
- FE22863
- 2-Amino-4-ethylmercaptobutyric acid; DL-2-Amino-4-(ethylthio)butyric acid; S-Ethyl-DL-homocysteine
- D,L-Ethionine
-
- MDL: MFCD00063102
- Inchi: 1S/C6H13NO2S/c1-2-10-4-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)
- InChI Key: GGLZPLKKBSSKCX-UHFFFAOYSA-N
- SMILES: S(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C(=O)O[H])N([H])[H]
- BRN: 1722529
Computed Properties
- Exact Mass: 163.06700
- Monoisotopic Mass: 163.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 88.6
- Surface Charge: 0
- XLogP3: -1.5
Experimental Properties
- Color/Form: White flake crystals.
- Density: 1.164
- Melting Point: 265-268 °C
- Boiling Point: 310 ºC
- Flash Point: 142 ºC
- Refractive Index: 1.5500 (estimate)
- Water Partition Coefficient: Soluble in water.
- PSA: 88.62000
- LogP: 1.24180
- Solubility: Soluble in water, dilute acid and alkali solutions, insoluble in ether.
- Merck: 3738
- Sensitiveness: Sensitive to light
D,L-Ethionine Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S36/37-S45
- RTECS:ES6825200
-
Hazardous Material Identification:
- Storage Condition:−20°C
- Risk Phrases:R40
- TSCA:Yes
D,L-Ethionine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R003528-5g |
D,L-Ethionine |
67-21-0 | 98% | 5g |
¥1077 | 2023-09-08 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D809193-1g |
DL-Ethionine |
67-21-0 | 98% | 1g |
¥310.00 | 2022-01-13 | |
BAI LING WEI Technology Co., Ltd. | 184425-2.5G |
DL-Ethionine, 99% |
67-21-0 | 99% | 2.5G |
¥ 791 | 2022-04-26 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D809193-5g |
DL-Ethionine |
67-21-0 | 98% | 5g |
¥1,434.00 | 2022-01-13 | |
TRC | E890430-25g |
D,L-Ethionine |
67-21-0 | 25g |
$888.00 | 2023-05-18 | ||
TRC | E890430-50g |
D,L-Ethionine |
67-21-0 | 50g |
$1556.00 | 2023-05-18 | ||
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E0038-5G |
DL-Ethionine |
67-21-0 | >98.0%(T) | 5g |
¥980.00 | 2024-04-16 | |
Cooke Chemical | A3984412-1G |
DL-Ethionine |
67-21-0 | 98% | 1g |
RMB 239.20 | 2025-02-20 | |
Cooke Chemical | A3984412-25g |
DL-Ethionine |
67-21-0 | 98% | 25g |
RMB 2520.00 | 2025-02-20 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | E0038-5g |
D,L-Ethionine |
67-21-0 | 98.0%(T) | 5g |
¥930.0 | 2022-06-10 |
D,L-Ethionine Related Literature
-
1. Intriguing cellular processing of a fluorinated amino acid during protein biosynthesis in Escherichia coliMark D. Vaughan,Zhengding Su,Elisabeth Daub,J. F. Honek Org. Biomol. Chem. 2016 14 8942
-
Pengfei Cui,Xue Yang,Yunliang Li,Qiufang Liang,Yucheng Wang,Feng Lu,John Owusu,Shanfen Huang,Xiaofeng Ren,Haile Ma Food Funct. 2020 11 4403
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Brian J. C. Law,Anna-Winona Struck,Matthew R. Bennett,Barrie Wilkinson,Jason Micklefield Chem. Sci. 2015 6 2885
-
M. Dippe,W. Brandt,H. Rost,A. Porzel,J. Schmidt,L. A. Wessjohann Chem. Commun. 2015 51 3637
-
D. J. Manners,C. P. Whittingham,A. P. Ryle,G. A. Maw Annu. Rep. Prog. Chem. 1966 63 577
67-21-0 (D,L-Ethionine) Related Products
- 13073-21-7(L-Buthionine)
- 59-51-8(DL-Methionine)
- 26062-47-5(Polymethionine)
- 348-67-4(Methionine)
- 3493-11-6(Sulfonium,[(3S)-3-amino-3-carboxypropyl]dimethyl-, iodide (1:1))
- 13010-53-2(L-Methionine-d3)
- 34236-06-1(L-Methionine Methylsulfonium Iodide)
- 63-68-3(L-Methionine)
- 13073-22-8(D-Buthionine)
- 13073-35-3(L-Ethionine)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:67-21-0)D,L-Ethionine

Purity:99%/99%
Quantity:10g/50g
Price ($):228.0/835.0